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Compound of Interest

Compound Name: VvU0455691

Cat. No.: B15579025

For researchers and scientists in the dynamic field of drug development, the responsible
management and disposal of chemical compounds are paramount to ensuring a safe and
compliant laboratory environment. This guide provides essential, step-by-step procedures for
the proper disposal of VU0455691, a selective M1 muscarinic acetylcholine receptor
antagonist. Adherence to these protocols is critical for minimizing risks to personnel and the
environment.

Understanding the Compound: YU0455691

VU0455691 is identified by the CAS number 1392443-41-2 and has the chemical formula
C24H25Ns03S.[1][2] It is a potent and selective orthosteric antagonist for the M1 muscarinic
acetylcholine receptor (MAChR), with a pICso of 6.64 and an ICso of 0.23 uM for the human M1
receptor.[3] While specific hazard information is not readily available in public documents, its
nature as a bioactive small molecule necessitates that it be handled and disposed of as
hazardous chemical waste.

Quantitative Data Summary

Due to the limited availability of a comprehensive public Safety Data Sheet (SDS), a complete
guantitative data table on the physical and chemical properties of VU0455691 cannot be
provided. However, the following information has been identified:
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Property Value Source
CAS Number 1392443-41-2 [1][2]
Molecular Formula C24H25Ns03S [1][2]
Molecular Weight 463.55 g/mol [2]
) ) o Selective M1 mAChR
Biological Activity ) [3]
antagonist

Experimental Protocols: Proper Disposal
Procedures

In the absence of a specific, publicly available SDS for VU0455691, a conservative approach
treating the compound as hazardous waste is mandatory. The following step-by-step
procedures should be followed for its disposal.

1. Personal Protective Equipment (PPE): Before handling VU0455691 for any purpose,
including disposal, ensure appropriate PPE is worn. This includes, but is not limited to:

A laboratory coat

o Safety goggles or a face shield

o Chemical-resistant gloves (e.g., nitrile)
2. Waste Segregation and Collection:

e Solid Waste: Collect pure VU0455691 powder and any materials grossly contaminated with it
(e.g., weighing paper, spatulas) in a dedicated, clearly labeled hazardous waste container.

e Liquid Waste: Solutions containing VU0455691 should be collected in a separate, sealed,
and appropriately labeled container for liquid hazardous waste. Do not mix with other waste
streams unless compatibility has been confirmed.

o Contaminated Sharps: Any sharps (e.g., needles, pipette tips) contaminated with
VU0455691 must be disposed of in a designated sharps container for chemical waste.
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o Contaminated Labware: Glassware and other labware that have come into contact with
VU0455691 should be decontaminated by rinsing with a suitable solvent. The rinsate must
be collected as hazardous liquid waste.

3. Container Labeling and Storage:
» All waste containers must be clearly labeled with the words "Hazardous Waste."

e The label must include the full chemical name ("VU0455691"), the CAS number (1392443-
41-2), and the approximate concentration and quantity of the waste.

o Store waste containers in a designated satellite accumulation area that is secure, well-
ventilated, and away from incompatible materials.

4. Consultation with Environmental Health and Safety (EHS):

» Crucially, the final disposal of VU0455691 must be coordinated through your institution's
Environmental Health and Safety (EHS) office.[4][5][6][7]

» Provide the EHS office with all available information about the compound, including its name,
CAS number, and the nature of the waste generated.

o The EHS office will provide specific guidance and arrange for the collection and disposal of
the waste by a licensed hazardous waste contractor.

Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of VU0455691.
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Caption: Workflow for the safe disposal of VU0455691.
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In Case of Unknowns

If you encounter a substance that is not clearly labeled or if you are uncertain about its
composition, it is critical to treat it as an unknown chemical waste.[8] Do not attempt to dispose
of it through standard procedures. Immediately contact your EHS office for guidance.[4][5][7][9]
Attempting to characterize or dispose of an unknown chemical without proper protocols and
equipment can be extremely dangerous.

By following these conservative and safety-first procedures, laboratory professionals can
ensure the responsible and compliant disposal of VU0455691, contributing to a safe research
environment for all.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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